Cas no 5694-57-5 (2-Methylidene-2H-1,3-dithiole)
2-Methylidene-2H-1,3-dithiole structure
Product Name:2-Methylidene-2H-1,3-dithiole
CAS No:5694-57-5
MF:C4H4S2
MW:116.204558372498
CID:2693516
PubChem ID:21344112
Update Time:2025-04-21
2-Methylidene-2H-1,3-dithiole Chemical and Physical Properties
Names and Identifiers
-
- 2-methylidene-1,3-dithiole
- 2-Methylidene-2H-1,3-dithiole
- DTXSID00612642
- SCHEMBL1976866
- 5694-57-5
- DTXCID50563397
-
- Inchi： 1S/C4H4S2/c1-4-5-2-3-6-4/h2-3H,1H2
- InChI Key： NBNMBFBYRFDTMS-UHFFFAOYSA-N
- SMILES： S1C=CSC1=C
Computed Properties
- Exact Mass: 115.97544247g/mol
- Monoisotopic Mass: 115.97544247g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 83.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 50.6Ų
2-Methylidene-2H-1,3-dithiole Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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